Cas no 17048-38-3 (1,3-Benzenediol,4,6-bis(1-methylpentyl)-)

• Product Name: 1,3-Benzenediol,4,6-bis(1-methylpentyl)-
• CAS No: 17048-38-3
• MF: C₁₈H₃₀O₂
• MW: 278.429605960846
• CID: 209281
• PubChem ID: 28218
• Update Time: 2025-04-19

1,3-Benzenediol,4,6-bis(1-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 4,6-bis(1-methylpentyl)- (9CI)
• 1,3-Benzenediol,4,6-bis(1-methylpentyl)-
• 4,6-di(hexan-2-yl)benzene-1,3-diol
• 4,6-dihexan-2-ylbenzene-1,3-diol
• UNII-0GEI7362XR
• DTXSID80937769
• 4,6-BIS(1-METHYLPENTYL)RESORCINOL
• 1,3-DIHYDROXY-4,6-DI-SEC-HEXYLBENZENE
• 0GEI7362XR
• Resorcinol, 4,6-bis(1-methylpentyl)-
• Q27236753
• SCHEMBL15378781
• 1,3-Benzenediol, 4,6-bis(1-methylpentyl)-
• 17048-38-3

• Inchi： 1S/C18H30O2/c1-5-7-9-13(3)15-11-16(14(4)10-8-6-2)18(20)12-17(15)19/h11-14,19-20H,5-10H2,1-4H3
• InChI Key： PJKFUVDARBUTMP-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=CC=1C(C)CCCC)C(C)CCCC)O

Computed Properties

• Exact Mass: 278.2247
• Monoisotopic Mass: 278.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 6.7

Experimental Properties

• Density: 0.975
• Boiling Point: 394.7°Cat760mmHg
• Flash Point: 173.3°C
• Refractive Index: 1.515
• PSA: 40.46